Cas no 1016806-02-2 (2-(2-fluorophenoxy)-1-(piperazin-1-yl)propan-1-one)

• Product Name: 2-(2-fluorophenoxy)-1-(piperazin-1-yl)propan-1-one
• CAS No: 1016806-02-2
• MF: C₁₃H₁₇FN₂O₂
• MW: 252.284686803818
• CID: 5214654
• PubChem ID: 24699030
• Update Time: 2025-05-26

2-(2-fluorophenoxy)-1-(piperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-(2-fluorophenoxy)-1-(1-piperazinyl)-
• 2-(2-fluorophenoxy)-1-(piperazin-1-yl)propan-1-one

• Inchi： 1S/C13H17FN2O2/c1-10(13(17)16-8-6-15-7-9-16)18-12-5-3-2-4-11(12)14/h2-5,10,15H,6-9H2,1H3
• InChI Key： LGFYGRLDEYHARN-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)(=O)C(OC1=CC=CC=C1F)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-fluorophenoxy)-1-(piperazin-1-yl)propan-1-one

Compound CAS No. 1016806-02-2: 2-(2-fluorophenoxy)-1-(piperazin-1-yl)propan-1-one

The compound with CAS No. 1016806-02-2, known as 2-(2-fluorophenoxy)-1-(piperazin-1-yl)propan-1-one, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a fluorinated phenoxy moiety, a piperazine ring, and a ketone group. The integration of these groups contributes to its potential as a bioactive agent with diverse applications in drug discovery.

Recent studies have highlighted the importance of fluorophenoxy groups in enhancing the pharmacokinetic properties of molecules, such as improving lipophilicity and metabolic stability. The presence of the piperazinyl ring further adds to the compound's versatility, as piperazine is a well-known scaffold in medicinal chemistry due to its ability to form hydrogen bonds and interact with various biological targets. The ketone group at the core of the molecule serves as a reactive site for potential bioisosteric replacements or derivatization.

In terms of synthesis, researchers have developed efficient routes to construct this compound, often employing multi-step reactions involving coupling agents and protecting groups. For instance, the formation of the phenoxy group typically involves nucleophilic aromatic substitution or Suzuki coupling, while the piperazine moiety can be introduced via reductive amination or click chemistry. These methods not only ensure high yields but also allow for fine-tuning of the molecule's properties through substituent modifications.

The pharmacological profile of 2-(2-fluorophenoxy)-1-(piperazin-1-yl)propan-1-one has been explored in several in vitro and in vivo models. Early findings suggest that this compound exhibits moderate inhibitory activity against certain kinase enzymes, making it a promising lead for anti-cancer drug development. Additionally, its ability to modulate ion channels has raised interest in its potential application as a therapeutic agent for neurological disorders.

One of the most recent breakthroughs involving this compound is its role in targeted drug delivery systems. By conjugating it with biocompatible polymers or nanoparticles, researchers have demonstrated enhanced drug efficacy and reduced systemic toxicity in preclinical studies. This approach leverages the compound's inherent bioactivity while minimizing off-target effects, which is a critical consideration in modern drug design.

In conclusion, CAS No. 1016806-02-2 represents a compelling example of how structural diversity can be harnessed to create innovative therapeutic agents. With ongoing advancements in synthetic methodology and pharmacological evaluation, this compound continues to pave the way for novel treatments across various disease areas.